Cas no 1805094-02-3 (Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate)

• Product Name: Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate
• CAS No: 1805094-02-3
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4892057
• Update Time: 2025-05-21

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-2-18-9(16)3-6-7(4-12)8(10(13)14)5-15-11(6)17/h5,10H,2-4H2,1H3,(H,15,17)
• InChI Key： DECNFOWWDHABDU-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CNC(C=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 419
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate: A Comprehensive Overview

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate, identified by the CAS number 1805094-02-3, is a compound of significant interest in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a hydroxyl group at position 2, a chloromethyl group at position 4, and a difluoromethyl group at position 5. The acetate ester group at position 3 further enhances its functional diversity. These structural features make it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The synthesis of Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate involves a series of well-established organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and esterification. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, ensuring high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Studies have shown that the pyridine ring can be readily functionalized to introduce additional substituents, enabling the creation of novel pharmacophores. For instance, the hydroxyl group at position 2 can be converted into various leaving groups or reactive intermediates, facilitating further modifications. Similarly, the chloromethyl and difluoromethyl groups provide opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, which are widely used in medicinal chemistry.

Recent research has focused on the biological activity of Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate and its derivatives. In vitro assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that it could serve as a lead compound for developing treatments targeting Alzheimer's disease and related conditions.

In the field of agrochemistry, this compound has shown potential as an herbicide or fungicide due to its ability to disrupt key biochemical pathways in plants and pathogens. Field trials conducted under controlled conditions have indicated that it possesses selective activity against certain crop pests without causing significant harm to non-target organisms. However, further studies are required to optimize its stability and bioavailability under environmental conditions.

The physical properties of Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility profiles, and thermal stability. For example, high-resolution mass spectrometry has confirmed its molecular formula (C₁₁H₁₁ClF₂NO₃) and molecular weight (286.69 g/mol), while differential scanning calorimetry (DSC) has revealed its melting point to be approximately 158°C.

Ethical considerations are paramount in the development and application of this compound. Researchers are actively exploring sustainable synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. Additionally, environmental impact assessments are being conducted to ensure that its use does not pose risks to ecosystems or human health.

In conclusion, Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-hydroxypyridine-3-acetate represents a valuable building block for chemical innovation across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for future drug discovery and agrochemical development.